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Compound of Interest

Compound Name: SDz285428

Cat. No.: B1677053

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and executing preclinical
efficacy studies of the CYP51 inhibitor, SDZ285428, against Trypanosoma cruzi and
Trypanosoma brucei, the causative agents of Chagas disease and African trypanosomiasis,
respectively.

Introduction to SDZ285428 and its Mechanism of
Action

SDZ285428 is an inhibitor of the enzyme sterol 14a-demethylase (CYP51). This enzyme is a
critical component of the sterol biosynthesis pathway in trypanosomes, responsible for the
production of essential sterols for their cell membranes. By inhibiting CYP51, SDZ285428
disrupts membrane integrity and function, leading to parasite death. This mechanism provides
a therapeutic window, as the trypanosomal CYP51 enzyme is distinct from its human
counterpart.

Signaling Pathway: Sterol Biosynthesis in Trypanosoma cruzi

The following diagram illustrates the sterol biosynthesis pathway in T. cruzi, highlighting the role
of CYP51, the target of SDZ285428.
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Sterol Biosynthesis Pathway in Trypanosoma cruzi
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In Vitro Viability Assay Workflow

Prepare serial dilutions Seed parasites Add drug dilutions, Incubate for Incubate for Measure fluorescence
@_" of SDZ285428 ™! in 96-well plate positive & negative controls 48-72 hours Add Alamar Blue 424 hours or Calculate IC50

In Vivo Acute Chagas Disease Model Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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